Cas no 391212-01-4 (Benzoic acid, 5-bromo-4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-)

• Product Name: Benzoic acid, 5-bromo-4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-
• CAS No: 391212-01-4
• MF: C₁₃H₇BrF₂INO₂
• MW: 454.005461931229
• CID: 1501277
• Update Time: 2024-08-24

Benzoic acid, 5-bromo-4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-

• Inchi： 1S/C13H7BrF2INO2/c14-8-4-7(13(19)20)12(5-9(8)15)18-11-2-1-6(17)3-10(11)16/h1-5,18H,(H,19,20)
• InChI Key： CZWXIETVWNSPRY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=C(F)C=C1NC1=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 452.86681

Experimental Properties

• Density: 2.114±0.06 g/cm3(Predicted)
• Boiling Point: 424.6±45.0 °C(Predicted)
• PSA: 49.33
• pka: 3.20±0.36(Predicted)